N-(4-chlorobenzyl)-5-[(4-ethoxyphenoxy)methyl]-2-furamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-5-[(4-ethoxyphenoxy)methyl]furan-2-carboxamide
• InChI: InChI=1S/C21H20ClNO4/c1-2-25-17-7-9-18(10-8-17)26-14-19-11-12-20(27-19)21(24)23-13-15-3-5-16(22)6-4-15/h3-12H,2,13-14H2,1H3,(H,23,24)
• InChI Key: PWPRAOQJHIMCGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCC2=CC=C(O2)C(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C21H20ClNO4
• Molecular Weight: 385.8 g/mol

Description

N-(4-chlorobenzyl)-5-[(4-ethoxyphenoxy)methyl]-2-furamide is an organic compound with a complex structure, featuring a chlorobenzyl group, an ethoxyphenoxy group, and a furan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chlorobenzyl)-5-[(4-ethoxyphenoxy)methyl]-2-furamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common approach is to first synthesize the 4-chlorobenzyl derivative, followed by the introduction of the ethoxyphenoxy group through a nucleophilic substitution reaction. The final step involves the formation of the furan ring, which can be achieved through cyclization reactions under specific conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of advanced catalysts and reaction conditions to facilitate the formation of the desired product. The process may also involve purification steps such as recrystallization or chromatography to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

N-(4-chlorobenzyl)-5-[(4-ethoxyphenoxy)methyl]-2-furamide can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can replace specific groups within the compound, such as the ethoxy group, with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are frequently used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions, often under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

N-(4-chlorobenzyl)-5-[(4-ethoxyphenoxy)methyl]-2-furamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition or receptor binding.

Industry: It may be used in the production of specialty chemicals or as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-5-[(4-ethoxyphenoxy)methyl]-2-furamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorobenzyl)-4-methoxybenzamide
• N-(4-chlorobenzyl)-3-[(4-ethoxyphenoxy)methyl]benzamide

Uniqueness

N-(4-chlorobenzyl)-5-[(4-ethoxyphenoxy)methyl]-2-furamide is unique due to its specific combination of functional groups and the presence of the furan ring